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Compound of Interest

Compound Name: 2-Ethylstyrene
CAS No.: 28106-30-1
Cat. No.: B3423024
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Ethylstyrene. Due to the limited availability of direct experimental data for this specific isomer,
this report leverages established theoretical and estimation methods to provide a robust
dataset. This guide also outlines the standard experimental protocols that would be employed
to measure these properties, offering a complete picture for researchers in the field.

Physical and Thermodynamic Properties

The following tables summarize the known and estimated thermodynamic properties of 2-
Ethylstyrene. Experimental values for basic physical properties are included for reference. The
core thermodynamic data has been estimated using the Joback group contribution method, a
well-established technique for approximating the properties of organic compounds.

Table 1: Basic Physical Properties of 2-Ethylstyrene
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Property Value Unit Source
Molecular Formula CioH12 - -
Molecular Weight 132.21 g/mol -

Boiling Point 187 °C [1]
Melting Point -76 °C [1]
Density 0.912 g/mL [1]
Refractive Index 1.542 - [1]

Table 2: Estimated Thermodynamic Properties of 2-Ethylstyrene (Joback Method)

Property Estimated Value Unit
Enthalpy of Formation (Ideal
95.34 kJ/mol
Gas, 298.15 K)
Gibbs Energy of Formation
220.37 kJ/mol
(Ideal Gas, 298.15 K)
Enthalpy of Vaporization (at
by N P ) ( 43.12 kJ/mol
Normal Boiling Point)
Heat Capacity (Ideal Gas, Cyp)
205.47 J/(mol-K)
at 298.15 K
Heat Capacity (Ideal Gas, C
pacity ( ) 30582 J/(mol-K)
at 500 K
Heat Capacity (Ideal Gas, Cp)
409.77 J/(mol-K)
at 800 K
Heat Capacity (Ideal Gas, C
pacity ( ) 4e267 JI(mol-K)

at 1000 K

Disclaimer: The thermodynamic data in Table 2 are estimates derived from the Joback group

contribution method and have not been experimentally verified. These values should be used

with an understanding of their theoretical nature.

© 2026 BenchChem. All rights reserved.

2

/9

Tech Support


https://edepot.wur.nl/188160
https://edepot.wur.nl/188160
https://edepot.wur.nl/188160
https://edepot.wur.nl/188160
https://www.benchchem.com/product/b3423024/docs?utm_src=pdf-body#thermodynamic-properties-of-2-ethylstyrene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The determination of the thermodynamic properties of a compound like 2-Ethylstyrene
involves a suite of well-established experimental techniques. The following protocols are
standard methodologies that would be applied.

Vapor Pressure and Enthalpy of Vaporization

The vapor pressure of 2-Ethylstyrene would be measured as a function of temperature to
determine its volatility and to calculate the enthalpy of vaporization.

Methodology: Ebulliometry (Boiling Point Method)

o Apparatus: An ebulliometer, a device that accurately measures the boiling point of a liquid at
a controlled pressure, would be used.

e Procedure:

[¢]

A sample of purified 2-Ethylstyrene is placed in the ebulliometer.

[¢]

The system pressure is controlled using a vacuum pump and a manostat.

[e]

The sample is heated until it boils, and the temperature of the vapor-liquid equilibrium is
precisely measured.

[e]

This procedure is repeated at various pressures.

o Data Analysis: The vapor pressure data is typically fitted to the Antoine equation: logio(P) = A
- (B /(T + C)) where P is the vapor pressure, T is the temperature, and A, B, and C are
constants. The enthalpy of vaporization (AHvap) can then be calculated using the Clausius-
Clapeyron equation.

Heat Capacity

The heat capacity of 2-Ethylstyrene in its liquid phase would be determined using calorimetry.

Methodology: Differential Scanning Calorimetry (DSC)
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» Apparatus: A differential scanning calorimeter, which measures the difference in heat flow
between a sample and a reference as a function of temperature.

e Procedure:

o A known mass of 2-Ethylstyrene is hermetically sealed in a sample pan. An empty pan is
used as a reference.

o The sample and reference are subjected to a controlled temperature program (e.g., a
linear heating rate).

o The DSC instrument records the differential heat flow required to maintain the sample and
reference at the same temperature.

o Data Analysis: The heat capacity at constant pressure (Cp) is calculated from the differential
heat flow, the heating rate, and the sample mass.

Enthalpy of Formation

The standard enthalpy of formation (AHf°) of 2-Ethylstyrene would be determined indirectly
through the measurement of its enthalpy of combustion.

Methodology: Bomb Calorimetry
e Apparatus: A constant-volume bomb calorimeter.
e Procedure:

o A precisely weighed sample of 2-Ethylstyrene is placed in a crucible inside a high-
pressure stainless steel "bomb."

o The bomb is sealed and pressurized with pure oxygen.
o The bomb is placed in a well-insulated water bath of known volume.
o The sample is ignited, and the complete combustion reaction occurs.

o The temperature change of the water bath is measured with high precision.
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o Data Analysis:

o The heat of combustion at constant volume (AUcomb) is calculated from the temperature
rise and the heat capacity of the calorimeter system (determined by calibrating with a
standard substance like benzoic acid).

o The enthalpy of combustion at constant pressure (AHcomb) is then calculated from
AUcomb.

o Finally, the standard enthalpy of formation is calculated using Hess's Law, from the known
standard enthalpies of formation of the combustion products (COz and Hz20).[2][3]

Visualizations

The following diagrams illustrate the logical workflow for the estimation and experimental
determination of the thermodynamic properties of 2-Ethylstyrene.
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Joback Method Estimation Workflow

Molecular Structure of 2-Ethylstyrene

Decomposition

y
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- Aromatic C-H (4)
- Aromatic C- (2)
- Aromatic =CH- (1)
- Aromatic =C< (1)
--CH2- (1)
--CH3 (1)

ookup Group Values

Sum Group Contributions for each Property
(AHf, AGT, AHvap, a, b, c, d for Cp)

'

Apply Joback Equations

'

Estimated Thermodynamic Properties

Click to download full resolution via product page

Caption: Workflow for estimating thermodynamic properties using the Joback method.
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Experimental Determination of Enthalpy of Formation

Combustion of 2-Ethylstyrene in a Bomb Calorimeter

y
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Experimentally Determined Enthalpy of Formation (AHf?)
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Caption: Experimental workflow for determining the enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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